Cas no 12088-65-2 (Triiron dodecarbonyl)

• Product Name: Triiron dodecarbonyl
• CAS No: 12088-65-2
• MF: C₁₂H₂Fe₃O₁₂
• MW: 505.67208814621
• CID: 93444
• PubChem ID: 71311459
• Update Time: 2025-04-18

Triiron dodecarbonyl Chemical and Physical Properties

Names and Identifiers

• Triiron dodecarbonyl
• Dodecacarbonyltriiron
• 5-methanolstabilized
• IRON DODECACARBONYL
• IRON DODECARBONYL
• TRIIRON DODECACARBONYL
• MFCD00135617
• Triirondodecacarbonyl, contains 1-10% methyl alcohol
• 12088-65-2
• Fe3(CO)12

• Inchi： 1S/2CHO.10CO.3Fe/c12*1-2;;;/h2*1H;;;;;;;;;;;;;/q2*-1;;;;;;;;;;;;;+2
• InChI Key： QKQDOULBEQSQOZ-UHFFFAOYSA-N
• SMILES： [Fe+2].[Fe].[Fe].O=[CH-].O=[CH-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-]

Computed Properties

• Exact Mass: 503.74400
• Monoisotopic Mass: 505.759432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 22.9
• Covalently-Bonded Unit Count: 15
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 2.0000
• Melting Point: 165 °C (dec.)(lit.)
• PSA: 34.14000
• LogP: -1.67750

Triiron dodecarbonyl Security Information

• Hazardous Material transportation number：UN 3175 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-36/37/38
• Safety Instruction： S16-S26-S28-S33-S36/37/39-S45-S7/9
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R11; R23/24/25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts